Deuterated Primary Prostaglandin Metabolite LC-MS Mixture
Overview
Description
The deuterated primary prostaglandin metabolite LC-MS mixture contains deuterated forms of selected eicosanoids produced by the metabolism of arachidonic acid via the COX pathway. The mixture is supplied in an amber ampule in which the headspace has been purged with argon to prevent lipid oxidation. This product has been designed for direct use in LC-MS applications. This mixture is ideally suited for use as an internal standard in mass spectrometry applications. It should be noted that the mixture contains isobaric analytes. After opening, we recommend that the mixture be transferred immediately to a 1 ml glass screw cap vial, to prevent solvent evaporation, and stored at -20°C. The mixture should be discarded after multiple freeze/thaw cycles.Prostaglandin (PG) D2, PGE2, and PGF2α are metabolized rapidly by the 15-hydroxy PG dehydrogenase pathway, giving 13,14-dihydro-15-keto PGD2, 13,14-dihydro-15-keto PGE2, and 13,14-dihydro-15-keto PGF2α, respectively. PGD2 is also metabolized to 11β-PGF2α by 11-ketoreductase and non-enzymatically to 15-deoxy-Δ12,14-PGJ2. This mixture contains deuterated forms of these five metabolites.
Properties
Origin of Product |
United States |
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